Cas no 895460-84-1 (N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide)

N-3-(1,3-Benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide is a synthetic organic compound featuring a benzothiazole core linked to a phenyl group and a 4-chlorobenzenesulfonyl-propanamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The presence of the benzothiazole and sulfonyl groups may confer selective binding properties, making it relevant for targeting specific enzymes or receptors. Its chlorinated aromatic component could enhance stability and lipophilicity, influencing pharmacokinetic profiles. The compound’s modular design allows for further derivatization, supporting research in drug discovery and molecular probe development. Careful handling is advised due to its reactive functional groups.
N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide structure
895460-84-1 structure
Product Name:N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide
CAS No:895460-84-1
MF:C22H17ClN2O3S2
MW:456.964981794357
CID:6030549
PubChem ID:18573176
Update Time:2025-06-14

N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide
    • 895460-84-1
    • AKOS024657534
    • N-(3-(benzo[d]thiazol-2-yl)phenyl)-3-((4-chlorophenyl)sulfonyl)propanamide
    • N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-(4-chlorophenyl)sulfonylpropanamide
    • F2536-0965
    • N-[3-(1,3-benzothiazol-2-yl)phenyl]-3-(4-chlorobenzenesulfonyl)propanamide
    • Inchi: 1S/C22H17ClN2O3S2/c23-16-8-10-18(11-9-16)30(27,28)13-12-21(26)24-17-5-3-4-15(14-17)22-25-19-6-1-2-7-20(19)29-22/h1-11,14H,12-13H2,(H,24,26)
    • InChI Key: VQENTNGLPHLXLH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(CCC(NC1C=CC=C(C2=NC3C=CC=CC=3S2)C=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 456.0369124g/mol
  • Monoisotopic Mass: 456.0369124g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 113Ų

N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide Pricemore >>

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Additional information on N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide

Comprehensive Overview of N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide (CAS No. 895460-84-1)

N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide, with the CAS number 895460-84-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and chlorobenzenesulfonyl moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a benzothiazolyl group with a propanamide backbone, offering versatile reactivity and binding properties.

The compound's CAS No. 895460-84-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its long chemical name may seem complex, but each segment—N-3-(1,3-benzothiazol-2-yl)phenyl and 3-(4-chlorobenzenesulfonyl)propanamide—plays a critical role in its functionality. The benzothiazole component is known for its presence in bioactive molecules, while the chlorobenzenesulfonyl group enhances stability and specificity in interactions.

In recent years, the demand for benzothiazole derivatives has surged due to their applications in medicinal chemistry. N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide is no exception, as it is being explored for its potential in targeting specific enzymes or receptors. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with high selectivity and minimal side effects.

The synthesis of CAS No. 895460-84-1 involves multi-step organic reactions, often starting from 2-aminothiophenol and 4-chlorobenzenesulfonyl chloride. These precursors are carefully combined under controlled conditions to yield the final product. The process highlights the importance of synthetic chemistry in creating complex molecules for advanced applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying the compound's purity and structure.

From a commercial perspective, N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its CAS registry number 895460-84-1 ensures accurate identification in global databases, facilitating procurement and regulatory compliance. The compound's niche applications make it a valuable asset in high-throughput screening and lead optimization projects.

Environmental and safety considerations are paramount when handling CAS No. 895460-84-1. While not classified as hazardous, standard laboratory precautions—such as proper ventilation and personal protective equipment—are recommended. The compound's stability under various conditions is a subject of ongoing study, particularly in the context of green chemistry and sustainable practices.

In summary, N-3-(1,3-benzothiazol-2-yl)phenyl-3-(4-chlorobenzenesulfonyl)propanamide (895460-84-1) represents a fascinating intersection of organic chemistry and biomedical research. Its structural complexity and potential applications underscore the importance of continued exploration in this field. As the scientific community delves deeper into benzothiazole-based therapeutics, this compound is poised to play a pivotal role in future innovations.

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